![molecular formula C36H58O9 B1259790 3-O-(beta-D-Glucopyranosyl)-23-hydroxyursolic acid](/img/structure/B1259790.png)
3-O-(beta-D-Glucopyranosyl)-23-hydroxyursolic acid
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Overview
Description
3-O-(beta-D-Glucopyranosyl)-23-hydroxyursolic acid is a natural product found in Cussonia bancoensis with data available.
Scientific Research Applications
1. Triterpenoid Saponins and Their Activities
Research on triterpenoid saponins, such as bafouoside C and 3-O-(beta-D-glucopyranosyl)-23-hydroxyursolic acid, has shown that these compounds exhibit various biological activities. For instance, Ponou et al. (2014) identified these compounds in the roots of Cussonia bancoensis and noted their weak cytotoxic activities against several human cancer cell lines, including breast adenocarcinoma and melanoma (Ponou et al., 2014).
2. Anti-Inflammatory Effects
Studies by Shin et al. (2004) demonstrated that this compound and related triterpenoids from Cussonia bancoensis have significant anti-inflammatory properties. This was evidenced by their inhibitory effects on nitric oxide and prostaglandin E2 release in macrophage cells, along with the downregulation of inducible nitric oxide synthase and cyclooxygenase-2 enzymes (Shin et al., 2004).
3. Potential Antimycotic Properties
Compound G2, closely related to this compound, has demonstrated considerable activity against Cryptococcus neoformans, a fungal pathogen. This finding by Polacheck et al. (1986) suggests potential antimycotic applications for similar triterpenoid compounds (Polacheck et al., 1986).
properties
Molecular Formula |
C36H58O9 |
---|---|
Molecular Weight |
634.8 g/mol |
IUPAC Name |
(1S,2R,4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-10-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid |
InChI |
InChI=1S/C36H58O9/c1-19-9-14-36(31(42)43)16-15-34(5)21(26(36)20(19)2)7-8-24-32(3)12-11-25(33(4,18-38)23(32)10-13-35(24,34)6)45-30-29(41)28(40)27(39)22(17-37)44-30/h7,19-20,22-30,37-41H,8-18H2,1-6H3,(H,42,43)/t19-,20+,22-,23-,24-,25+,26+,27-,28+,29-,30+,32+,33+,34-,35-,36+/m1/s1 |
InChI Key |
SHSTYRBKXWDVCB-CWVWMCCNSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H]([C@@]5(C)CO)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)C)C)[C@@H]2[C@H]1C)C)C(=O)O |
Canonical SMILES |
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)CO)OC6C(C(C(C(O6)CO)O)O)O)C)C)C2C1C)C)C(=O)O |
synonyms |
3-GPHU acid 3-O-(beta-D-glucopyranosyl)-23-hydroxyursolic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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